Cas no 1428375-59-0 (N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1428375-59-0
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 5402935
• Update Time: 2025-11-01

N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C11H11N3O4/c15-10(11(16)13-9-3-6-18-14-9)12-4-1-8-2-5-17-7-8/h2-3,5-7H,1,4H2,(H,12,15)(H,13,14,16)
• InChI Key： CYWFQHSGZGWQNC-UHFFFAOYSA-N
• SMILES： C(NCCC1C=COC=1)(=O)C(NC1C=CON=1)=O

Additional information on N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide

Introduction to N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1428375-59-0)

N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1428375-59-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both furan and oxazole moieties in its molecular structure imparts distinct chemical reactivity and biological activity, making it a subject of extensive research and exploration.

The furan ring, a five-membered heterocyclic compound containing one oxygen atom, is known for its role in various biological processes and pharmaceutical applications. Its incorporation into the molecular framework of N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide enhances the compound's ability to interact with biological targets, thereby facilitating its potential use in therapeutic interventions. On the other hand, the oxazole ring, a five-membered heterocyclic compound containing two adjacent oxygen atoms, contributes to the compound's stability and reactivity, making it a valuable scaffold for medicinal chemistry.

The synthesis of N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of the furan ring to introduce the ethyl group, followed by the coupling with the oxazole moiety through amide bond formation. This synthetic route underscores the importance of precision and control in pharmaceutical chemistry, ensuring that the final product meets the stringent requirements for biological activity and safety.

In recent years, N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide has been studied for its potential role in various therapeutic areas. Research has indicated that this compound exhibits promising properties as an intermediate in the synthesis of more complex pharmacophores. Its ability to serve as a building block for drug candidates is particularly noteworthy, given the increasing demand for innovative therapeutic solutions in modern medicine.

The structural features of N'-[2-(furan-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide also make it a candidate for further exploration in drug design. The presence of both electron-rich and electron-deficient regions within its molecule allows for diverse interactions with biological targets, including enzymes and receptors. This versatility is crucial for developing drugs that can effectively modulate biological pathways and treat various diseases.

The latest research on N'-[2-(furan-3-yl strong >)ethyl]-N-(< strong >1,2 oxazol - 3 - yl strong >)ethanediamide has focused on its potential applications in anticancer therapy. Studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key cellular processes such as proliferation and apoptosis. The exact mechanisms by which it exerts these effects are still under investigation, but preliminary findings suggest that its dual functionality as a < strong >furan strong > and < strong > oxazole strong > containing molecule plays a critical role.

In addition to its anticancer potential, N'-[2-(< strong >furan - 3 - yl strong >)ethyl]-N-(< strong >1 , 2 oxazol - 3 - yl strong >)ethanediamide has also been explored for its antimicrobial properties. Research has demonstrated that this compound can effectively inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. This finding is particularly significant in light of the growing problem of antibiotic resistance worldwide.

The development of new antimicrobial agents is crucial for addressing this global health challenge. N'-[2-(< strong >furan - 3 - yl strong >)ethyl]-N-(< strong >1 , 2 oxazol - 3 - yl strong >)ethanediamide represents a promising candidate due to its unique chemical structure and biological activity. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

The future prospects of N'-[2-(< strong >furan strong >)ethyl]-N-(< strong >1 , 2 oxazole strong >)ethanediamide are vast and exciting. As our understanding of its properties grows, so too does its potential as a therapeutic agent. The integration of computational methods and high-throughput screening techniques will likely accelerate the discovery of new applications for this compound.

In conclusion, N'-[2-(< strong >furan - 3 - yl strong >)ethyl]-N-(< strong >1 , 2 oxazole strong >)ethanediamide (CAS No. 1428375-59-.0) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and biological activity make it a valuable candidate for drug development across various therapeutic areas. As research continues to uncover new applications for this compound, it is poised to play an important role in addressing some of today's most pressing medical challenges.